Cas no 2172305-68-7 (1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-3-carboxylic acid)
1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-3-carboxylic acid
- EN300-1521229
- 2172305-68-7
- 1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidine-3-carboxylic acid
-
- Inchi: 1S/C27H32N2O5/c30-25(29-16-14-19(17-29)26(31)32)13-3-1-2-8-15-28-27(33)34-18-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,19,24H,1-3,8,13-18H2,(H,28,33)(H,31,32)
- InChI Key: JGZSBFDMFKUYHU-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.9Ų
1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1521229-0.05g |
1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidine-3-carboxylic acid |
2172305-68-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1521229-0.1g |
1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidine-3-carboxylic acid |
2172305-68-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1521229-0.25g |
1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidine-3-carboxylic acid |
2172305-68-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1521229-0.5g |
1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidine-3-carboxylic acid |
2172305-68-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1521229-1.0g |
1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidine-3-carboxylic acid |
2172305-68-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1521229-2.5g |
1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidine-3-carboxylic acid |
2172305-68-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1521229-5.0g |
1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidine-3-carboxylic acid |
2172305-68-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1521229-10.0g |
1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidine-3-carboxylic acid |
2172305-68-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1521229-50mg |
1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidine-3-carboxylic acid |
2172305-68-7 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1521229-100mg |
1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidine-3-carboxylic acid |
2172305-68-7 | 100mg |
$2963.0 | 2023-09-26 |
1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-3-carboxylic acid Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-3-carboxylic acid
Recent Advances in the Study of 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-3-carboxylic acid (CAS: 2172305-68-7)
The compound 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-3-carboxylic acid (CAS: 2172305-68-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a crucial intermediate in peptide synthesis and drug development. Recent studies have focused on its applications in the design of novel therapeutic agents, particularly in the context of targeted drug delivery and protease inhibition.
One of the key advancements in the study of this compound is its role in solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable for the synthesis of complex peptides. Researchers have demonstrated that 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-3-carboxylic acid can be efficiently incorporated into peptide chains, enabling the production of high-purity peptides with minimal side reactions. This has significant implications for the development of peptide-based therapeutics, including anticancer and antimicrobial agents.
In addition to its utility in peptide synthesis, recent investigations have explored the potential of this compound as a building block for the development of protease inhibitors. The pyrrolidine-3-carboxylic acid moiety is known to interact with the active sites of various proteases, making it a promising candidate for the design of enzyme inhibitors. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against several clinically relevant proteases, suggesting its potential application in the treatment of diseases such as hypertension, viral infections, and inflammatory disorders.
Another area of interest is the use of 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-3-carboxylic acid in the development of prodrugs. The Fmoc group can be selectively removed under mild conditions, allowing for the controlled release of active drug molecules. This property has been leveraged in the design of prodrugs with improved pharmacokinetic profiles, enhancing their bioavailability and reducing off-target effects. Recent preclinical studies have demonstrated the efficacy of such prodrugs in animal models, paving the way for further clinical development.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-3-carboxylic acid. Researchers are actively exploring novel synthetic routes and purification techniques to address these issues. Advances in chromatography and crystallization methods have shown particular promise in improving the yield and purity of this compound, which is critical for its broader application in drug discovery and development.
In conclusion, the compound 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-3-carboxylic acid (CAS: 2172305-68-7) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, protease inhibition, and prodrug development highlight its potential to contribute to the advancement of therapeutic strategies. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in the design of next-generation pharmaceuticals.
2172305-68-7 (1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)